Cas no 55212-57-2 (4-(2,4,6-trimethylbenzyl)piperazine-1-carboximidamide sulfate (2:1))

4-(2,4,6-trimethylbenzyl)piperazine-1-carboximidamide sulfate (2:1) structure
55212-57-2 structure
Product Name:4-(2,4,6-trimethylbenzyl)piperazine-1-carboximidamide sulfate (2:1)
CAS No:55212-57-2
MF:C30H50N8O4S
MW:618.834205150604
CID:1592301
PubChem ID:3043171
Update Time:2025-04-21

4-(2,4,6-trimethylbenzyl)piperazine-1-carboximidamide sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4,6-trimethylbenzyl)piperazine-1-carboximidamide sulfate (2:1)
    • sulfuric acid,4-[(2,4,6-trimethylphenyl)methyl]piperazine-1-carboximidamide
    • 55212-57-2
    • DTXSID90203720
    • 4-((2,4,6-Trimethylphenyl)methyl)-1-piperazinecarboximidamide sulfate (2:1)
    • 1-Piperazinecarboximidamide, 4-((2,4,6-trimethylphenyl)methyl)-, sulfate (2:1)
    • Inchi: 1S/2C15H24N4.H2O4S/c2*1-11-8-12(2)14(13(3)9-11)10-18-4-6-19(7-5-18)15(16)17;1-5(2,3)4/h2*8-9H,4-7,10H2,1-3H3,(H3,16,17);(H2,1,2,3,4)
    • InChI Key: DXEJXNBSHGLBAF-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N1(CC2C(C)=CC(C)=CC=2C)CCN(C(=N)N)CC1.N1(CC2C(C)=CC(C)=CC=2C)CCN(C(=N)N)CC1

Computed Properties

  • Exact Mass: 618.368
  • Monoisotopic Mass: 618.36757328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 6
  • Complexity: 379
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 196Ų

Experimental Properties

  • PSA: 187.3
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